Cas no 136483-17-5 (Methyl 2-(trifluoromethyl)nicotinate)

• Product Name: Methyl 2-(trifluoromethyl)nicotinate
• CAS No: 136483-17-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 64428
• PubChem ID: 18374285
• Update Time: 2025-10-28

Methyl 2-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-trifluoromethylnicotinate
• 2-Trifluoromethylnicotinic acid methyl ester
• 2-TRIFLUOROMETHYL-NICOTINIC ACID METHYL ESTER
• 3-Pyridinecarboxylic acid, 2-(trifluoromethyl)-, methyl ester
• Methyl 2-(trifluoromethyl)nicotinate
• methyl 2-(trifluoromethyl)pyridine-3-carboxylate
• 136483-17-5
• SCHEMBL844529
• Methyl2-(trifluoromethyl)nicotinate
• AKOS015891518
• AC-9574
• MFCD12828079
• CS-0210844
• FT-0645203
• F15015
• AMY3263
• 2-(Trifluoromethyl)nicotinic acid methyl ester
• DTXSID40593229
• BS-20683
• methyl 2-(trifluoromethyl)-3-pyridinecarboxylate
• A26206
• DB-028209

• MDL： MFCD12828079
• Inchi： 1S/C8H6F3NO2/c1-14-7(13)5-3-2-4-12-6(5)8(9,10)11/h2-4H,1H3
• InChI Key： GQUJMULWAYDZIW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.331
• Boiling Point: 216.7°C at 760 mmHg
• Flash Point: 84.8°C
• Refractive Index: 1.446
• PSA: 39.19000
• LogP: 1.88700

Additional information on Methyl 2-(trifluoromethyl)nicotinate

Methyl 2-(trifluoromethyl)nicotinate (CAS No. 136483-17-5): Properties, Applications, and Market Insights

Methyl 2-(trifluoromethyl)nicotinate (CAS No. 136483-17-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of nicotinic acid features a trifluoromethyl group at the 2-position, which enhances its reactivity and makes it valuable for various synthetic applications. The compound's molecular formula is C₈H₆F₃NO₂, and it is commonly used as a building block in the synthesis of more complex molecules.

The chemical properties of Methyl 2-(trifluoromethyl)nicotinate make it particularly useful in medicinal chemistry. Its trifluoromethyl group is known to improve the metabolic stability and bioavailability of drug candidates, a feature highly sought after in modern drug discovery. Researchers often utilize this compound in the development of heterocyclic compounds, which are prevalent in many FDA-approved drugs. The ester functionality also allows for further derivatization, making it a versatile intermediate.

One of the most common applications of Methyl 2-(trifluoromethyl)nicotinate is in the synthesis of nicotinamide derivatives, which play a crucial role in NAD+ metabolism and have implications in aging research. With the growing interest in anti-aging compounds and NAD+ boosters, this compound has become increasingly relevant. Additionally, its use in crop protection chemicals highlights its importance in sustainable agriculture, another hot topic in today's scientific community.

From a market perspective, the demand for Methyl 2-(trifluoromethyl)nicotinate has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking high-purity batches of this compound for drug development projects. The rise of personalized medicine and targeted therapies has further fueled interest in such specialized intermediates. Suppliers often highlight its high reactivity and purity levels as key selling points.

When working with Methyl 2-(trifluoromethyl)nicotinate, researchers should consider its storage requirements. The compound is typically stored at room temperature in a dry environment, protected from light and moisture. Proper handling procedures are essential to maintain its stability and reactivity. Many laboratories prefer to purchase it in small quantities to ensure freshness, especially when used in sensitive reactions.

The synthesis of Methyl 2-(trifluoromethyl)nicotinate involves several steps, starting from commercially available precursors. Modern synthetic routes emphasize green chemistry principles, reducing waste and improving atom economy. This aligns with the current industry focus on sustainable chemical production. Analytical techniques like HPLC and NMR spectroscopy are routinely used to verify the purity and identity of the final product.

In terms of regulatory status, Methyl 2-(trifluoromethyl)nicotinate is not classified as hazardous under most international standards. However, as with all chemicals, appropriate safety measures should be followed during handling. The compound's Material Safety Data Sheet (MSDS) provides detailed information about its properties and recommended safety protocols.

Recent scientific literature has highlighted novel applications for Methyl 2-(trifluoromethyl)nicotinate in materials science. Its incorporation into organic electronic materials has shown promise for developing new generations of flexible displays and organic photovoltaics. This expansion into materials chemistry demonstrates the compound's versatility beyond traditional pharmaceutical applications.

For researchers considering Methyl 2-(trifluoromethyl)nicotinate for their projects, several commercial suppliers offer the compound in various quantities and purity grades. When selecting a supplier, factors such as batch-to-batch consistency, technical support, and regulatory compliance should be carefully evaluated. Some suppliers also provide custom synthesis services for derivatives of this compound.

The future outlook for Methyl 2-(trifluoromethyl)nicotinate appears promising, with potential applications emerging in diverse fields. As research continues into fluorinated compounds and their unique properties, this molecule is likely to maintain its importance in synthetic chemistry. Its role in developing next-generation therapeutics and advanced materials ensures ongoing interest from both academic and industrial researchers.